Cas no 1354018-20-4 (((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid)

• Product Name: ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid
• CAS No: 1354018-20-4
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 2158287
• Update Time: 2025-10-29

((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((S)-3-acetylamino-pyrrolidin-1-yl)-acetic acid
• (S)-2-(3-Acetamidopyrrolidin-1-yl)acetic acid
• AM96727
• ((S)-3-Acetylaminopyrrolidin-1-yl)acetic acid
• ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid

• Inchi： 1S/C8H14N2O3/c1-6(11)9-7-2-3-10(4-7)5-8(12)13/h7H,2-5H2,1H3,(H,9,11)(H,12,13)/t7-/m0/s1
• InChI Key： PAFLTNNOZYAEJL-ZETCQYMHSA-N
• SMILES： OC(CN1CC[C@@H](C1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 69.6

Additional information on ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid

Chemical Profile of ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic Acid (CAS No. 1354018-20-4)

((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid, identified by its CAS number 1354018-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class, characterized by a five-membered ring containing one nitrogen atom, which imparts unique structural and functional properties. The presence of an acetylamino group and a carboxylic acid moiety further enhances its reactivity and potential biological activity.

The stereochemistry of this compound is particularly noteworthy, as it exists in the (S) configuration at the chiral center. This specific arrangement is crucial for its biological efficacy, as many pharmacologically active molecules exhibit stereoselectivity in their interactions with biological targets. The (S)-configuration of ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid suggests that it may interact with biological systems in a manner distinct from its enantiomer, potentially leading to different pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. The structural features of ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid make it a promising candidate for such applications. Its pyrrolidine core can serve as a scaffold for designing molecules that can selectively bind to specific enzymes or receptors, thereby modulating biological pathways. This has implications for the development of new drugs targeting various diseases, including metabolic disorders and neurological conditions.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. The acetylamino group can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules that can interact with biological targets in a highly specific manner. Additionally, the carboxylic acid moiety can be used to form esters or amides, further expanding its synthetic utility. These features make ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid a versatile building block for the synthesis of more complex pharmacophores.

Recent studies have begun to explore the pharmacological properties of derivatives of this compound. For instance, modifications to the acetylamino group have shown promise in enhancing binding affinity to certain enzymes. This has led to the development of novel inhibitors that could be used to treat various diseases by modulating enzyme activity. Furthermore, the pyrrolidine core has been shown to be a valuable scaffold for designing molecules that can interact with membrane-bound receptors, which are critical targets for many therapeutic interventions.

The synthesis of ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid also presents interesting challenges and opportunities. Traditional synthetic routes often require complex multi-step processes and expensive reagents. However, recent advances in catalytic methods have made it possible to synthesize this compound more efficiently and cost-effectively. For example, asymmetric hydrogenation techniques have been employed to selectively produce the (S)-configuration without the need for chiral auxiliaries or catalysts that could introduce impurities.

The potential applications of this compound extend beyond pharmaceuticals. It has been explored as a intermediate in the synthesis of agrochemicals and specialty chemicals. The unique structural features of ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid make it a valuable building block for creating novel compounds with enhanced stability and bioavailability. This has implications for the development of more effective agrochemicals that can improve crop yield while minimizing environmental impact.

In conclusion, ((S)-3-Acetylamino-pyrrolidin-1-yl)-acetic acid (CAS No. 1354018-20-4) is a multifunctional compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and stereochemistry make it an excellent candidate for designing novel drugs targeting various diseases. Additionally, its versatility in synthetic applications suggests that it will continue to play a crucial role in the development of new materials and chemicals. As research in this field progresses, we can expect to see even more innovative applications emerging from this fascinating compound.